Cas no 1522556-12-2 (3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid
• CAS No: 1522556-12-2
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5737547
• PubChem ID: 79624495
• Update Time: 2025-10-29

3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0343984
• 3-(3-amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid
• 3-(3-amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoicacid
• 1522556-12-2
• AKOS018181042
• EN300-1107494
• 1H-1,2,4-Triazole-1-propanoic acid, 3-amino-α,α-dimethyl-
• 3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid

• Inchi： 1S/C7H12N4O2/c1-7(2,5(12)13)3-11-4-9-6(8)10-11/h4H,3H2,1-2H3,(H2,8,10)(H,12,13)
• InChI Key： UDLHUHLLGZRLKZ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CN1C=NC(N)=N1)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 431.0±47.0 °C(Predicted)
• pka: 4.90±0.12(Predicted)

Additional information on 3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid

Exploring the Potential of CAS No. 1522556-12-2: 3-(3-Amino-1H-1,2,4-Triazol-1-Yl)-2,2-Dimethylpropanoic Acid

The compound with CAS No. 1522556-12-2, known as 3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This heterocyclic compound contains a triazole ring, which is a five-membered aromatic structure with two nitrogen atoms and one carbon atom. The presence of the amino group (-NH₂) on the triazole ring adds to its functional versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its structure allows for easy modification, enabling researchers to explore its role in drug design. For instance, the triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, which are crucial for molecular recognition and binding affinity. This makes it an ideal scaffold for designing small molecule inhibitors targeting specific proteins or enzymes.

In addition to its pharmacological applications, this compound has shown promise in the field of materials science. The dimethylpropanoic acid group provides hydrophobicity, while the triazole ring introduces polarity. This balance of properties makes it suitable for use in polymer synthesis or as a building block for advanced materials with tailored physical and chemical properties.

One of the most exciting developments involving this compound is its role in biomedical research. Researchers have investigated its potential as a chemotherapeutic agent, particularly in targeting cancer cells. The amino group on the triazole ring can act as a nucleophile, facilitating reactions with electrophilic centers on cancer cell surfaces. This property has led to exploratory studies on its efficacy as an anti-cancer drug candidate.

The synthesis of 3-(3-Amino-1H-1,2,4-triazol-1-yl)-2,2-dimethylpropanoic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the formation of the triazole ring through a click reaction and subsequent functionalization to introduce the amino group and dimethylpropanoic acid side chain. This process ensures high purity and structural integrity, which are essential for its intended applications.

Looking ahead, the compound's unique structure and functional groups suggest even broader applications. For example, it could serve as a precursor for synthesizing more complex molecules with enhanced bioactivity or as a component in drug delivery systems. Its ability to form stable complexes with metal ions also opens avenues for exploring its use in catalysis or sensing technologies.

In conclusion, CAS No. 1522556-12-...